Cas no 52700-25-1 (1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone)

• Product Name: 1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone
• CAS No: 52700-25-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD12910757
• CID: 381636
• PubChem ID: 238351
• Update Time: 2025-04-24

1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methoxyphenyl)-2-(3-pyridinyl)-
• 1-(4-methoxyphenyl)-2-pyridin-3-ylethanone
• 1-(4-methoxyphenyl)-2-(pyridin-3-yl)ethanone
• AC1L60SE
• AC1Q5EH6
• AR-1B2167
• CTK4J6315
• KST-1B5693
• NSC42683
• NSC-42683
• SureCN6280463
• DTXSID30285722
• AS-38011
• Z992407938
• AKOS006098706
• A914403
• CS-0172885
• 1-(4-Methoxyphenyl)-2-(3-pyridyl)ethanone
• SCHEMBL6280463
• 1-(4-methoxyphenyl)-2-(3-pyridyl)-ethanone
• NDBVHXUNBUTGKJ-UHFFFAOYSA-N
• 52700-25-1
• MFCD12910757
• EN300-214846
• 1-(4-METHOXYPHENYL)-2-PYRIDIN-3-YL-ETHANONE
• 1-(4-methoxyphenyl)-2-(pyridin-3-yl)ethan-1-one
• DS-007604
• Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl)-
• 1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone

• MDL： MFCD12910757
• Inchi： 1S/C14H13NO2/c1-17-13-6-4-12(5-7-13)14(16)9-11-3-2-8-15-10-11/h2-8,10H,9H2,1H3
• InChI Key： NDBVHXUNBUTGKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.142
• Boiling Point: 403.2°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.573
• PSA: 39.19
• LogP: 2.51560

1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-(4-Methoxyphenyl)-2-pyridin-3-yl-ethanone

Ethanone, 1-(4-Methoxyphenyl)-2-(3-Pyridinyl) (CAS No. 52700-25-1): A Comprehensive Overview

Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl), also known by its CAS registry number 52700-25-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring and a methoxy-substituted phenyl group attached to a central ketone moiety. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl) typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the carbon-carbon bonds in this molecule.

In terms of applications, Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl) has shown promise in the field of medicinal chemistry. Its structure allows for potential interactions with various biological targets, making it a valuable intermediate in drug discovery programs. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Furthermore, its ability to act as a chelating agent has led to investigations into its use in metalloenzyme inhibition.

The electronic properties of this compound are also worth noting. The conjugation between the pyridine ring and the ketone group imparts unique electronic characteristics that make it suitable for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. These applications leverage the compound's ability to absorb and emit light efficiently due to its extended conjugation system.

In addition to its chemical applications, Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl) has been studied for its environmental fate and toxicity. Understanding its behavior in natural systems is crucial for assessing its safety in industrial processes. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

From a structural perspective, the molecule's stability is influenced by the electron-donating methoxy group on the phenyl ring and the electron-withdrawing nature of the pyridine ring. This balance contributes to its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into the molecular orbitals and reactivity patterns of this compound, aiding in the design of more efficient synthetic routes.

In conclusion, Ethanone, 1-(4-methoxyphenyl)-2-(3-pyridinyl) (CAS No. 52700-25-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge is expected to grow significantly.